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Compound of Interest

Compound Name: (S)-Ru(OAc)2(H8-BINAP)

Cat. No.: B049352

An In-depth Technical Guide to the Safety and Handling of (S)-Ru(OAc)2(H8-BINAP)

This guide provides comprehensive safety and handling information for (S)-Ru(OAc)2(H8-
BINAP), a ruthenium-based catalyst employed in asymmetric synthesis.[1] It is intended for
researchers, scientists, and drug development professionals familiar with handling
organometallic compounds. The information herein is compiled from safety data sheets and
experimental protocols for the specified compound and related ruthenium-BINAP complexes.

Compound Identification and Properties

o Chemical Name: Diacetato[(S)-(-)-2,2"-bis(diphenylphosphino)-5,5',6,6',7,7',8,8'-octahydro-
1,1'-binaphthylJruthenium(Il)

Synonym: (S)-Ru(OAc)2(H8-BINAP)

CAS Number: 142962-95-6

Molecular Formula: C48H4604P2Ru

Molecular Weight: 849.89 g/mol

Appearance: Powder

Hazard Identification and Classification
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(S)-Ru(OACc)2(H8-BINAP) is classified as a hazardous substance. The following table
summarizes its GHS classification and associated hazard statements.

GHS Classification = Hazard Statement Pictogram Signal Word
Eye Irritation, H319: Causes serious )
L GHSO07 Warning
Category 2 eye irritation
H335: May cause )
STOT SE, Category 3 GHSO07 Warning

respiratory irritation

Target Organs: Respiratory system.

Safety and Handling Precautions

Engineering Controls

Due to the potential for respiratory irritation, all handling of solid (S)-Ru(OAc)2(H8-BINAP)
should be conducted in a well-ventilated area, preferably within a fume hood or glovebox.[2]

For procedures involving solutions, an inert atmosphere of argon or nitrogen is recommended,

as BINAP-Ru complexes can be sensitive to air.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling this compound:

Protection Type

Specification

Eye Protection

Chemical safety goggles or face shield

Hand Protection

Compatible chemical-resistant gloves

Respiratory

NIOSH-approved N95 dust mask or higher

Body Protection

Laboratory coat

Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place.[2] The

recommended storage temperature is 2-8°C.[5] It is classified under Storage Class 11:

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.benchchem.com/product/b049352?utm_src=pdf-body
https://www.benchchem.com/product/b049352?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA42120&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://orgsyn.org/Content/pdfs/procedures/CV9P0169.pdf
http://orgsyn.org/demo.aspx?prep=cv9p0169
https://www.fishersci.com/store/msds?partNumber=AA42120&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/692166
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Combustible Solids.

Experimental Protocols and Handling Procedures

The handling of (S)-Ru(OAc)2(H8-BINAP) requires careful attention to its air-sensitive nature
and potential health hazards. The following workflow outlines a general procedure for its use in
a catalytic reaction.
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Preparation under Inert Atmosphere

Dry Schlenk flask under vacuum

l

Backfill with Argon/Nitrogen

l

Weigh (S)-Ru(OAc)2(H8-BINAP) under inert gas

l

Add degassed solvent via cannula

Reaction Setup

Add substrate to the catalyst solution

:

Establish reaction conditions (e.g., H2 pressure, temperature)

l

Monitor reaction progress

Work-up and Purification

Quench reaction

:

Solvent removal under reduced pressure

:

Purify product (e.g., chromatography)

Click to download full resolution via product page

Caption: General workflow for using (S)-Ru(OAc)2(H8-BINAP) in catalysis.
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Emergency Procedures

In the event of accidental exposure or a spill, follow the procedures outlined below.

First Aid Measures

The following table summarizes the recommended first aid measures.

Exposure Route

First Aid Procedure

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[2]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.[2]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

Inhalation o
POISON CENTER or doctor/physician if you
feel unwell.[2]

) Clean mouth with water. Get medical attention.

Ingestion

[2]

Spill and Leak Procedures

A logical workflow for responding to a spill is presented in the following diagram.
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Spill Occurs

l

Evacuate immediate area

:

Don appropriate PPE

Is the spill large or small?

Contain spill with absorbent material

Contact Environmental Health & Safety

Sweep up solid material carefully

:

Place in a sealed container for disposal

l

Clean the area with soap and water

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Logical workflow for responding to a spill of (S)-Ru(OAc)2(H8-BINAP).
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Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations.[2] Do not
allow the chemical to enter drains.[2]

Conclusion

(S)-Ru(OACc)2(H8-BINAP) is a valuable catalyst that requires careful handling due to its
potential to cause eye and respiratory irritation, as well as its air sensitivity. By adhering to the
precautions and procedures outlined in this guide, researchers can safely and effectively utilize
this compound in their work. Always consult the most recent Safety Data Sheet (SDS) from
your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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